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Compound of Interest

Compound Name: Butyraldehyde

cat. No.: B050154

Core Identification and Nomenclature

Butyraldehyde, an organic compound and the aldehyde derivative of butane, is a significant
intermediate in the chemical industry.[1] It is a colorless, flammable liquid characterized by a
pungent, unpleasant odor.[1][2]

e IUPAC Name: Butanal[1][3]
e CAS Number: 123-72-8[1][2][4][5][6]

e Chemical Formula: CaHsO[1][4]

Physicochemical and Safety Data

The following table summarizes the key quantitative properties and safety parameters of
butyraldehyde. All data is presented for easy comparison and reference.
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Property Value

Molar Mass 72.11 g/mol [1][4]

Density ~0.80 g/cm?3 at 20°C[1][4]
Melting Point -96 °C (-141 °F)[1][4]

Boiling Point 74.8 °C (166.6 °F)[1][4]

Flash Point -7 °C (19 °F) (closed cup)[1][4]

Autoignition Temperature

230 °C (446 °F)[1]

Solubility in Water

7.1 ¢g/100 mL (at 25 °C)[2]

Refractive Index (nD)

~1.380 - 1.387 at 20°C[2][4]

Vapor Pressure

91.5 mmHg at 20°C (68°F)[2][7]

Vapor Density

2.5 (relative to air)[2][7]

Explosive Limits in Air

1.9-12.5% by volume[1][2]

LD50 (rat, oral)

2490 mg/kg[1]

Synthesis and Experimental Protocols

Butyraldehyde is produced industrially through several key processes. The dominant method

is the hydroformylation of propylene.

Protocol: Hydroformylation of Propylene (Low-Pressure

Rhodium Catalyst)

This method is the most common industrial route, favored for its high efficiency and selectivity

for the normal (n-) isomer over the iso-isomer.[8][9]

» Objective: To synthesize n-butyraldehyde from propylene, carbon monoxide, and hydrogen.

e Reactants:

o Propylene (CHsCH=CH2)
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o Synthesis Gas (a mixture of Hz2 and CO)

o Catalyst: A rhodium-based catalyst, often a complex with a phosphine ligand such as
triphenylphosphine (TPP) or a water-soluble ligand like tppts.[1][9]

» Reaction Conditions:

o Temperature: 90-120°C[8]

o Pressure: 1.96 MPa (approximately 20 atmospheres)[8]
e Procedure:

o Propylene and synthesis gas are introduced into a reactor containing the rhodium catalyst.
[10]

o The reaction is typically carried out in a homogeneous or a two-phase (aqueous/organic)
system.[9] In the two-phase system, the water-soluble rhodium catalyst remains in the
aqueous phase, while the propylene is converted to butyraldehyde, which forms a
separate, less dense organic phase.[1]

o This phase separation simplifies catalyst recovery and recycling.[9]

o The butyraldehyde product is then separated from the unreacted gases and the catalyst
solution.

o The process yields a high ratio of n-butyraldehyde to isobutyraldehyde, often between
8:1 and 10:1.[8]

e Overall Reaction: CHsCH=CHz + H2 + CO - CHsCH2CH2CHOJ1]

Protocol: Catalytic Dehydrogenation of n-Butanol

Butyraldehyde can also be produced by the catalytic dehydrogenation of n-butanol.[1]
o Objective: To synthesize butyraldehyde by removing hydrogen from n-butanol.

e Reactant: n-Butanol (CH3CH2CH2CH20H)
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o Catalyst: Typically copper or silver-based catalysts.[11][12]

e Procedure:

[¢]

Vaporized n-butanol is passed over a heated catalyst bed.

[¢]

The alcohol undergoes dehydrogenation to form butyraldehyde and hydrogen gas.

[e]

The resulting mixture is cooled to condense the butyraldehyde and any unreacted
butanol.

[e]

The final product is purified by distillation.

Protocol: Laboratory Oxidation of 1-Butanol

A common laboratory-scale synthesis involves the oxidation of 1-butanol using an oxidizing
agent like potassium dichromate in an acidic solution.[12]

o Objective: To synthesize butyraldehyde via controlled oxidation of 1-butanol.
e Reactants:

o 1-Butanol

o Potassium Dichromate (K2Cr207)

o Concentrated Sulfuric Acid (H2SOa)
e Procedure:

o Prepare a solution of potassium dichromate in water and carefully add concentrated
sulfuric acid.

o Add this oxidizing solution dropwise to 1-butanol while maintaining a controlled
temperature.

o The reaction is kept at a temperature that allows the butyraldehyde (boiling point ~75°C)
to distill off as it is formed, preventing its further oxidation to butyric acid.[12]
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o The collected distillate, containing butyraldehyde and water, is separated.

o The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate) and
purified by fractional distillation to yield pure butyraldehyde.[12][13]

Chemical Reactivity and Industrial Applications

Butyraldehyde's reactivity is dominated by its aldehyde functional group, making it a versatile
precursor for a wide range of chemicals.[1][14]
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Caption: Industrial conversion of propylene to major chemical products via butyraldehyde.

Key Reactions:

o Hydrogenation: Butyraldehyde is readily hydrogenated to produce n-butanol, an important
solvent and chemical intermediate.[1][14]

» Oxidation: Oxidation of butyraldehyde yields n-butyric acid.[1][14]

o Aldol Condensation: In the presence of a base, two molecules of butyraldehyde undergo an
aldol condensation to form 2-ethylhexenal. This intermediate is then hydrogenated to
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produce 2-ethylhexanol.[1][14]

Major Applications:

» Plasticizers: The most significant use of butyraldehyde is as a precursor to 2-ethylhexanol,
which is a key alcohol in the production of major plasticizers like bis(2-ethylhexyl) phthalate
(DOP).[1]

e Synthetic Resins: It is a crucial intermediate in the synthesis of trimethylolpropane, which is
used to produce alkyd resins for coatings and paints.[1][14] It is also used in making
melamine and urea resins.[4]

o Rubber Accelerators: It serves as a raw material for manufacturing rubber vulcanization
accelerators.[5][11]

e Solvents and Other Chemicals: Butyraldehyde is a precursor to n-butanol, various esters,
pharmaceuticals, pesticides, and perfumes.[4][5]
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Caption: Core reaction pathways of butyraldehyde.

Safety, Handling, and Storage

Butyraldehyde is a hazardous substance requiring strict safety protocols.
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e Hazards:

o Flammability: It is a highly flammable liquid and vapor with a low flash point.[2][15] Vapors
can form explosive mixtures with air.[1]

o Reactivity: It can react vigorously with oxidizing materials, strong acids, and strong bases,
potentially leading to exothermic condensation or polymerization reactions.[2][7]

o Health: It can cause serious eye irritation and may be harmful if inhaled.[2][16]

e Handling:

[¢]

Handle in a well-ventilated area, using explosion-proof equipment.[15][16]

[e]

Keep away from all ignition sources, including heat, sparks, and open flames.[15][17]

o

Use non-sparking tools and take precautionary measures against static discharge.[17][18]

[¢]

Wear appropriate personal protective equipment (PPE), including protective gloves, and
eye/face protection.[17][18]

o Storage:
o Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[15][17]
o Keep containers tightly closed.[15][16]

o Ground and bond containers and receiving equipment during transfer.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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